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Compound of Interest

Compound Name: 5-Bromoisophthalonitrile

Cat. No.: B065692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and solubility

properties of 5-Bromoisophthalonitrile (CAS No. 160892-07-9). Due to the limited availability

of specific quantitative solubility data in publicly accessible literature, this document focuses on

its described appearance, qualitative solubility characteristics, and detailed experimental

protocols to enable researchers to determine these properties with precision in a laboratory

setting.

Core Properties of 5-Bromoisophthalonitrile
5-Bromoisophthalonitrile, with the molecular formula C₈H₃BrN₂, is an aromatic compound

featuring two nitrile functional groups and a bromine substituent on a benzene ring. These

structural features significantly influence its physical and chemical properties.

Physical Appearance
5-Bromoisophthalonitrile is consistently described as a solid at room temperature. Its

coloration is reported to range from pale-yellow to yellow-brown.

Property Description

Physical State Solid at room temperature

Appearance Pale-yellow to yellow-brown solid
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Solubility Profile
Precise quantitative solubility data for 5-Bromoisophthalonitrile in various solvents is not

readily available in published literature. However, based on its chemical structure, a qualitative

solubility profile can be inferred. The presence of the polar nitrile groups suggests a degree of

solubility in polar organic solvents, while the brominated benzene ring imparts nonpolar

characteristics, suggesting potential solubility in less polar organic solvents as well. General

observations indicate that it possesses moderate solubility in polar organic solvents.[1] The

solubility of the related compound, isophthalonitrile, is noted to be higher in non-polar solvents

and is dependent on temperature.

To obtain precise quantitative data, the following experimental protocol is recommended.

Experimental Protocols
Protocol for Determination of Quantitative Solubility
(Shake-Flask Method)
This protocol details the widely accepted shake-flask method for determining the

thermodynamic solubility of a solid compound in a given solvent.

1. Materials and Equipment:

5-Bromoisophthalonitrile

Selected solvent(s) of interest (e.g., water, ethanol, acetone, dichloromethane)

Analytical balance

Vials with screw caps

Constant temperature shaker bath or incubator

Centrifuge

Syringes and syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
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Volumetric flasks and pipettes

2. Procedure:

Preparation: Add an excess amount of 5-Bromoisophthalonitrile to a series of vials. The

excess solid is crucial to ensure that a saturated solution is achieved.

Solvent Addition: Accurately pipette a known volume of the desired solvent into each vial.

Equilibration: Tightly cap the vials and place them in a constant temperature shaker bath set

to the desired temperature (e.g., 25 °C). Agitate the vials for a sufficient period (typically 24-

48 hours) to ensure equilibrium is reached.

Phase Separation: After the equilibration period, allow the vials to rest in the constant

temperature bath for at least 24 hours to allow the excess solid to sediment. For more rapid

separation, centrifuge the vials at a controlled temperature.

Sample Withdrawal: Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a 0.22 µm syringe filter into a clean vial to remove any

undissolved microparticles.

Dilution: Accurately dilute the filtered saturated solution with the appropriate solvent to a

concentration that falls within the linear range of the analytical method.

Quantification: Analyze the concentration of 5-Bromoisophthalonitrile in the diluted solution

using a validated HPLC or UV-Vis spectrophotometry method.

Calculation: Calculate the solubility of 5-Bromoisophthalonitrile in the solvent at the

specified temperature, expressed in units such as mg/mL or mol/L.

Protocol for Determination of Physical Appearance
This protocol outlines a standardized method for the visual characterization of a solid chemical

substance.

1. Materials and Equipment:

5-Bromoisophthalonitrile sample

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b065692?utm_src=pdf-body
https://www.benchchem.com/product/b065692?utm_src=pdf-body
https://www.benchchem.com/product/b065692?utm_src=pdf-body
https://www.benchchem.com/product/b065692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


White, non-glare observation surface

Spatula

Controlled lighting source (e.g., a light box with standardized illumination)

Magnifying glass (optional)

2. Procedure:

Sample Preparation: Place a small, representative sample of 5-Bromoisophthalonitrile
onto the center of the white observation surface using a clean spatula.

Illumination: Illuminate the sample with a consistent and diffuse light source to avoid

shadows and glare.

Visual Inspection: Observe the sample from a consistent distance and angle. Note the

following characteristics:

Color: Describe the color of the solid material (e.g., pale-yellow, yellow-brown).

Form: Describe the physical form of the solid (e.g., crystalline, powder, granular).

Homogeneity: Note if the appearance is uniform throughout the sample.

Magnification (Optional): Use a magnifying glass to inspect for finer details of the crystal

structure or particle morphology.

Documentation: Record all observations in a laboratory notebook.

Logical Workflow for Solubility Determination
The following diagram illustrates the key factors and steps influencing the experimental

determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b065692#solubility-and-appearance-of-5-
bromoisophthalonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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